Cas no 1825297-97-9 (3-[(1,3-dimethyl-4-nitro-1H-pyrazol-5-yl)amino]-1-(4-fluorophenyl)azetidin-2-one)

• Product Name: 3-[(1,3-dimethyl-4-nitro-1H-pyrazol-5-yl)amino]-1-(4-fluorophenyl)azetidin-2-one
• CAS No: 1825297-97-9
• MF: C₁₄H₁₄FN₅O₃
• MW: 319.291065692902
• CID: 5977471
• PubChem ID: 121531677
• Update Time: 2025-06-23

3-[(1,3-dimethyl-4-nitro-1H-pyrazol-5-yl)amino]-1-(4-fluorophenyl)azetidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1825297-97-9
• EN300-26612005
• 3-[(1,3-dimethyl-4-nitro-1H-pyrazol-5-yl)amino]-1-(4-fluorophenyl)azetidin-2-one
• Z1640891577
• AKOS030638601
• 3-[(2,5-DIMETHYL-4-NITROPYRAZOL-3-YL)AMINO]-1-(4-FLUOROPHENYL)AZETIDIN-2-ONE

• Inchi： 1S/C14H14FN5O3/c1-8-12(20(22)23)13(18(2)17-8)16-11-7-19(14(11)21)10-5-3-9(15)4-6-10/h3-6,11,16H,7H2,1-2H3
• InChI Key： RUQTXYNGBGMAAH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C(C(C1)NC1=C(C(C)=NN1C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 319.10806749g/mol
• Monoisotopic Mass: 319.10806749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 96Ų

Additional information on 3-[(1,3-dimethyl-4-nitro-1H-pyrazol-5-yl)amino]-1-(4-fluorophenyl)azetidin-2-one

Introduction to CAS No. 1825297-97-9: 3-[ (1,3-Dimethyl-4-Nitro-1H-Pyrazol-5-Yl)Amino ] -1-(4-Fluorophenyl)Azetidin-2-One

The compound with CAS No. 1825297-97 is a highly specialized organic molecule known as 3-[ (1,3-dimethyl-4-nitro-1H-pyrazol-5-Yl)Amino ] -1-(4-fluorophenyl)Azetidin-2-One. This molecule has garnered significant attention in the field of organic chemistry and pharmaceutical research due to its unique structural features and potential applications in drug development.

The molecular structure of this compound is characterized by a pyrazole ring system, which is a five-membered heterocyclic aromatic compound containing two nitrogen atoms. The presence of the nitro group at the 4-position of the pyrazole ring imparts strong electron-withdrawing properties, which can influence the overall reactivity and stability of the molecule. Additionally, the azetidinone ring system, a four-membered lactam, contributes to the molecule's rigidity and potential for forming hydrogen bonds.

Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry, particularly in the design of bioactive molecules with specific pharmacological properties. The integration of a fluorophenyl group further enhances the molecule's potential for modulating biological activity through fluorine's unique electronic effects and its ability to participate in various non-covalent interactions.

From a synthetic perspective, this compound represents a significant advancement in multicomponent synthesis and transition metal-catalyzed reactions. Researchers have employed innovative methodologies to construct such complex molecules efficiently, often leveraging microwave-assisted synthesis and continuous flow chemistry to optimize reaction conditions and minimize environmental impact.

In terms of applications, this compound has shown promise in several areas, including as a building block for more complex structures in drug discovery programs targeting various therapeutic areas such as oncology and infectious diseases. Its ability to act as a scaffold for further functionalization makes it an invaluable tool for chemists seeking to explore new chemical space.

Moreover, recent advancements in computational chemistry have enabled detailed studies of this compound's electronic structure and its interactions with biological targets at the molecular level. Such insights are critical for understanding its mechanism of action and guiding further optimization efforts.

In conclusion, CAS No. 1825297 is not merely a chemical entity but a testament to the ingenuity and progress in modern organic chemistry. Its intricate structure and versatile functional groups position it as a key player in future research endeavors aimed at developing novel therapeutic agents.